Cas no 2305079-27-8 (8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester)

• Product Name: 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester
• CAS No: 2305079-27-8
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• MDL: MFCD31693623
• CID: 4778868
• Update Time: 2025-08-04

8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester
• SB35663
• Benzyl 8-hydroxy-6-azaspiro[4.5]decane-6-carboxylate
• 8-Hydroxy-6-azaspiro[4.5]decane-6-carboxylic acid benzyl ester

• MDL： MFCD31693623
• Inchi： 1S/C17H23NO3/c19-15-8-11-17(9-4-5-10-17)18(12-15)16(20)21-13-14-6-2-1-3-7-14/h1-3,6-7,15,19H,4-5,8-13H2
• InChI Key： CXZJKJWIFXRWCI-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC2C=CC=CC=2)C2(CC1)CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8

Additional information on 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester

8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester (CAS No. 2305079-27-8): A Comprehensive Overview

8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester (CAS No. 2305079-27-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural complexity. The presence of the hydroxy group and the benzyl ester moiety imparts specific chemical and biological properties that make it an intriguing candidate for further research and development.

The spirocyclic structure of 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester is characterized by a central spiro junction between a six-membered azacycle and a five-membered ring, which provides a rigid and conformationally constrained scaffold. This structural rigidity is often associated with enhanced pharmacological properties, such as improved binding affinity to biological targets and reduced metabolic degradation. The hydroxy group at the 8-position adds polarity and potential hydrogen bonding capabilities, which can influence solubility, bioavailability, and target interactions.

In recent years, spirocyclic compounds have been extensively studied for their potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The unique structure of 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester has led researchers to investigate its potential as a lead compound for drug discovery. Preliminary studies have shown that this compound exhibits promising activity in modulating specific signaling pathways and protein interactions that are implicated in these diseases.

One of the key areas of interest is the role of 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester in neurodegenerative diseases. Research has indicated that this compound can interact with specific receptors and enzymes involved in neuronal signaling and protection. For instance, it has been shown to modulate the activity of certain kinases and phosphatases that are critical for maintaining neuronal health and function. This makes it a potential candidate for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

In the context of cancer research, 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester has demonstrated antiproliferative effects on various cancer cell lines. Studies have shown that it can inhibit cell growth by interfering with key signaling pathways involved in cell cycle regulation and apoptosis. Additionally, the compound has been found to exhibit selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for anticancer agents.

The anti-inflammatory properties of 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester have also been explored in preclinical studies. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for treating inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma.

The synthesis of 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group manipulations to introduce the hydroxy group and the benzyl ester moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester in various therapeutic indications. Early results from phase I trials have shown promising safety profiles with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 8-Hydroxy-6-aza-spiro[4.5]decane-6-carboxylic acid benzyl ester (CAS No. 2305079-27-8) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, making it an exciting area of focus for future drug discovery efforts.